Cas no 1514607-62-5 (4-(3-bromo-4-methylphenyl)butan-2-amine)

4-(3-Bromo-4-methylphenyl)butan-2-amine is a brominated aromatic amine derivative with a butylamine side chain, offering versatile utility in organic synthesis and pharmaceutical research. The bromine substituent at the 3-position enhances its reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group at the 4-position provides steric and electronic modulation. The butan-2-amine moiety introduces a flexible aliphatic chain, facilitating further functionalization or incorporation into larger molecular frameworks. This compound is particularly valuable as an intermediate in the development of bioactive molecules, agrochemicals, or materials science applications due to its balanced reactivity and structural adaptability. Proper handling is advised due to potential amine-related hazards.

4-(3-bromo-4-methylphenyl)butan-2-amine structure

1514607-62-5 structure

Product Name:4-(3-bromo-4-methylphenyl)butan-2-amine

CAS No:1514607-62-5

MF:C₁₁H₁₆BrN

MW:242.155442237854

CID:5962559

PubChem ID:83542910

Update Time:2025-10-29

4-(3-bromo-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3-bromo-4-methylphenyl)butan-2-amine
- EN300-1915289
- 1514607-62-5
- Inchi： 1S/C11H16BrN/c1-8-3-5-10(7-11(8)12)6-4-9(2)13/h3,5,7,9H,4,6,13H2,1-2H3
- InChI Key： GAAYKQGZUMYQDU-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1)CCC(C)N

Computed Properties

Exact Mass: 241.04661g/mol
Monoisotopic Mass: 241.04661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26Å²

4-(3-bromo-4-methylphenyl)butan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1915289-0.05g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	0.05g	$707.0	2023-09-17
Enamine	EN300-1915289-0.1g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	0.1g	$741.0	2023-09-17
Enamine	EN300-1915289-0.25g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	0.25g	$774.0	2023-09-17
Enamine	EN300-1915289-0.5g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	0.5g	$809.0	2023-09-17
Enamine	EN300-1915289-1.0g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	1g	$1142.0	2023-05-31
Enamine	EN300-1915289-2.5g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	2.5g	$1650.0	2023-09-17
Enamine	EN300-1915289-5.0g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	5g	$3313.0	2023-05-31
Enamine	EN300-1915289-10.0g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	10g	$4914.0	2023-05-31
Enamine	EN300-1915289-1g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	1g	$842.0	2023-09-17
Enamine	EN300-1915289-5g	4-(3-bromo-4-methylphenyl)butan-2-amine	1514607-62-5	5g	$2443.0	2023-09-17

4-(3-bromo-4-methylphenyl)butan-2-amine Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Additional information on 4-(3-bromo-4-methylphenyl)butan-2-amine

Recent Advances in the Study of 4-(3-bromo-4-methylphenyl)butan-2-amine (CAS: 1514607-62-5)

The compound 4-(3-bromo-4-methylphenyl)butan-2-amine (CAS: 1514607-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 4-(3-bromo-4-methylphenyl)butan-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo-methylphenyl moiety, make it a valuable scaffold for designing compounds with enhanced binding affinity and selectivity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to derivatize this compound and explore its potential in targeting various biological pathways.

In vitro and in vivo studies have demonstrated that derivatives of 4-(3-bromo-4-methylphenyl)butan-2-amine exhibit promising activity against a range of diseases, including cancer and neurological disorders. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects on specific kinase enzymes involved in tumor proliferation. These findings suggest that 4-(3-bromo-4-methylphenyl)butan-2-amine could serve as a lead compound for the development of next-generation kinase inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 4-(3-bromo-4-methylphenyl)butan-2-amine have revealed its favorable drug-like characteristics, such as good bioavailability and metabolic stability. Computational modeling studies have also provided insights into the molecular interactions between this compound and its biological targets, aiding in the rational design of more effective derivatives.

Despite these advancements, challenges remain in optimizing the therapeutic efficacy and minimizing potential side effects of 4-(3-bromo-4-methylphenyl)butan-2-amine-based drugs. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-bromo-4-methylphenyl)butan-2-amine (CAS: 1514607-62-5) represents a promising candidate for drug development, with its versatile chemistry and biological activity offering numerous opportunities for innovation. Continued research in this area holds the potential to yield novel therapeutics for unmet medical needs.